4-Methyl-5-{(2E)-2-[(4-morpholin-4-ylphenyl)imino]-2,5-dihydropyrimidin-4-YL}-1,3-thiazol-2-amine
4-Methyl-5-{(2E)-2-[(4-morpholin-4-ylphenyl)imino]-2,5-dihydropyrimidin-4-YL}-1,3-thiazol-2-amine
An Aurora kinase inhibitor, used to treat patients with advanced solid tumors.
Brand Name:
Vulcanchem
CAS No.:
1059105-22-4
VCID:
VC21135800
InChI:
InChI=1S/C18H20N6OS/c1-12-16(26-17(19)21-12)15-6-7-20-18(23-15)22-13-2-4-14(5-3-13)24-8-10-25-11-9-24/h2-5,7H,6,8-11H2,1H3,(H2,19,21)
SMILES:
CC1=C(SC(=N1)N)C2=NC(=NC3=CC=C(C=C3)N4CCOCC4)N=CC2
Molecular Formula:
C18H20N6OS
Molecular Weight:
368.5 g/mol
4-Methyl-5-{(2E)-2-[(4-morpholin-4-ylphenyl)imino]-2,5-dihydropyrimidin-4-YL}-1,3-thiazol-2-amine
CAS No.: 1059105-22-4
Cat. No.: VC21135800
Molecular Formula: C18H20N6OS
Molecular Weight: 368.5 g/mol
* For research use only. Not for human or veterinary use.
![4-Methyl-5-{(2E)-2-[(4-morpholin-4-ylphenyl)imino]-2,5-dihydropyrimidin-4-YL}-1,3-thiazol-2-amine - 1059105-22-4](/images/no_structure.jpg)
Specification
| Description | An Aurora kinase inhibitor, used to treat patients with advanced solid tumors. |
|---|---|
| CAS No. | 1059105-22-4 |
| Molecular Formula | C18H20N6OS |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | 4-methyl-5-[2-(4-morpholin-4-ylphenyl)imino-5H-pyrimidin-4-yl]-1,3-thiazol-2-amine |
| Standard InChI | InChI=1S/C18H20N6OS/c1-12-16(26-17(19)21-12)15-6-7-20-18(23-15)22-13-2-4-14(5-3-13)24-8-10-25-11-9-24/h2-5,7H,6,8-11H2,1H3,(H2,19,21) |
| Standard InChI Key | RPSZSAKYXPWBRR-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=N1)N)C2=NC(=NC3=CC=C(C=C3)N4CCOCC4)N=CC2 |
| Canonical SMILES | CC1=C(SC(=N1)N)C2=NC(=NC3=CC=C(C=C3)N4CCOCC4)N=CC2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator